Metixene

• CAS: 115511-20-1; 115511-21-2; 1553-34-0; 4969-02-2
• Molecular Formula: C20H23NS
• Molecular Weight: 309.5 g/mol
• InChI: InChI=1S/C20H23NS/c1-21-12-6-7-15(14-21)13-18-16-8-2-4-10-19(16)22-20-11-5-3-9-17(18)20/h2-5,8-11,15,18H,6-7,12-14H2,1H3
• InChIKey: MJFJKKXQDNNUJF-UHFFFAOYSA-N
• Solubility: Soluble as HCl salt; 1.02e-04 g/L

Metixene Overview

Metixene (methixene; CAS 4969-02-2 base; CAS 1553-34-0 HCl; CAS 7081-40-5 HCl hydrate) is a tertiary amine antimuscarinic agent of the thioxanthene chemical class, distinct from the piperidine-propanol, benzhydryl, and tropane scaffolds of its in-class comparators [1]. Originally developed for the symptomatic management of Parkinson's disease and drug-induced extrapyramidal syndromes, metixene acts as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs) in the corpus striatum, restoring dopaminergic-cholinergic balance [2]. Beyond its anticholinergic activity, metixene exhibits antihistaminic, direct antispasmodic, non-competitive bradykinin antagonism, and cholinesterase inhibitory properties that distinguish it pharmacologically from other antiparkinsonian anticholinergics [3][4].

Chemical Class Thioxanthene antimuscarinic, distinct from piperidine-propanol, tropane, and benzhydryl scaffolds

Pharmacology Non‑selective mAChR antagonist combined with AChE/BChE inhibition and bradykinin antagonism

Study Context Supports muscarinic subtype dissection, dual‑mechanism cholinergic research, and autophagy‑model endpoint studies

• [1] Syvälahti EK, Kunelius R, Laurén L. Effects of antiparkinsonian drugs on muscarinic receptor binding in rat brain, heart and lung. Pharmacol Toxicol. 1988;62(2):90-94. doi:10.1111/j.1600-0773.1988.tb01852.x View Source
• [2] DrugBank. Metixene. DB13824. Updated 2005-06-13. View Source
• [3] MIMS. Metixene: Mechanism of Action. Accessed 2026. View Source
• [4] van Riezen H. Methixene: a non-competitive antagonist of bradykinin. J Pharm Pharmacol. 1966;18(10):688-689. doi:10.1111/j.2042-7158.1966.tb07785.x View Source

Metixene: Why Substitution Fails

Antiparkinsonian anticholinergics are not pharmacologically interchangeable. Radioligand binding studies across rat brain, heart, and lung tissues demonstrate that metixene exhibits a totally non-selective muscarinic receptor binding profile, in stark contrast to the highly M1-selective agent biperiden [1]. This differential subtype selectivity carries direct physiological consequences: the extent of sinus arrhythmia suppression—a peripheral anticholinergic adverse effect—was inversely correlated with the degree of M1 selectivity in psychiatric patients, with the non-selective metixene producing more pronounced peripheral autonomic effects than M1-selective alternatives [1]. Furthermore, metixene's thioxanthene core confers additional pharmacological activities absent from benztropine (tropane), trihexyphenidyl (piperidine-propanol), and biperiden (piperidine-propanol), including non-competitive bradykinin antagonism and measurable cholinesterase inhibition [2]. Substituting metixene with a comparator anticholinergic therefore alters both the central-to-peripheral effect ratio and the off-target pharmacology profile, confounding experimental reproducibility and clinical extrapolation.

M1‑selective agents differ Metixene is totally non‑selective; biperiden and pirenzepine show M1 preference. Peripheral autonomic effect ratio may shift substantially.

Off‑target pharmacology Thioxanthene core adds bradykinin antagonism and cholinesterase inhibition absent in benztropine, trihexyphenidyl, or biperiden.

Confounding in cholinergic assays Simultaneous mAChR blockade and AChE inhibition may alter synaptic acetylcholine interpretation; comparator anticholinergics lack this dual action.

• [1] Avissar S, Schreiber G. Muscarinic receptor subclassification and G-proteins: Significance for lithium action in affective disorders and for the treatment of the extrapyramidal side effects of neuroleptics. Biol Psychiatry. 1989;26(2):113-130. doi:10.1016/0006-3223(89)90015-2 View Source
• [2] van Riezen H. Methixene: a non-competitive antagonist of bradykinin. J Pharm Pharmacol. 1966;18(10):688-689. doi:10.1111/j.2042-7158.1966.tb07785.x View Source

Metixene Differentiation Evidence

Muscarinic Binding Affinity Comparison

In a direct head-to-head radioligand displacement study using (-)³H-QNB in rat brain cortical tissue, metixene inhibited muscarinic receptor binding with an IC₅₀ of 0.039 μM (39 nM), positioning it as an intermediate-affinity agent among clinical antiparkinsonian anticholinergics [1]. This represents a 5.6-fold lower affinity than the most potent agent, biperiden (IC₅₀ = 0.0084 μM), a 2.8-fold lower affinity than benztropine (IC₅₀ = 0.014 μM), and a 1.2-fold lower affinity than trihexyphenidyl (IC₅₀ = 0.032 μM), while exhibiting 1.8-fold higher affinity than procyclidine (IC₅₀ = 0.07 μM) and 5.6-fold higher affinity than atropine (IC₅₀ = 0.22 μM) [1]. In a separate assay system using rat brain cortical tissue, metixene hydrochloride hydrate yielded an IC₅₀ of 55 nM and a Kᵢ of 15 nM for QNB displacement . The Hill coefficients for metixene were close to unity, consistent with binding to a homogeneous receptor population or non-cooperative binding to multiple subtypes [1].

Binding Affinity

Head‑to‑head

Target: IC₅₀ 0.039 μM (rat cortex, ³H‑QNB)

vs.

Biperiden 0.0084 μM · Benztropine 0.014 μM · Trihexyphenidyl 0.032 μM · Procyclidine 0.07 μM · Atropine 0.22 μM

Supports muscarinic receptor binding comparison studies

Intermediate affinity tier among antiparkinsonian anticholinergics

Evidence Dimension	Muscarinic receptor binding affinity (³H-QNB displacement IC₅₀, rat brain cortex)
Target Compound Data	Metixene (methixene): IC₅₀ = 0.039 μM (39 nM); alternative assay: IC₅₀ = 55 nM, Kᵢ = 15 nM
Comparator Or Baseline	Biperiden: IC₅₀ = 0.0084 μM; Benztropine: IC₅₀ = 0.014 μM; Trihexyphenidyl: IC₅₀ = 0.032 μM; Procyclidine: IC₅₀ = 0.07 μM; Atropine: IC₅₀ = 0.22 μM
Quantified Difference	5.6-fold lower affinity vs. biperiden; 1.8-fold higher affinity vs. procyclidine; 5.6-fold higher affinity vs. atropine
Conditions	Rat brain cortical tissue homogenate; (-)³H-quinuclidinyl benzilate (QNB) radioligand binding assay; Pharmacol Toxicol 1988

Why This Matters

Metixene occupies a distinct intermediate affinity tier among clinical anticholinergics—neither the most nor least potent—making it a valuable comparator for structure-activity relationship (SAR) studies and for calibrating receptor occupancy thresholds in preclinical Parkinson's disease models.

• [1] Syvälahti EK, Kunelius R, Laurén L. Effects of antiparkinsonian drugs on muscarinic receptor binding in rat brain, heart and lung. Pharmacol Toxicol. 1988;62(2):90-94. doi:10.1111/j.1600-0773.1988.tb01852.x View Source

Muscarinic Subtype Selectivity Profile

A systematic radioligand receptor study comparing the muscarinic subtype selectivity of biperiden, procyclidine, trihexyphenidyl, benztropine, and methixene across various rat tissues characterized methixene as the only totally non-selective agent within this cohort, whereas biperiden exhibited the highest degree of M1 selectivity [1]. This differential selectivity was functionally validated in psychiatric patients: sinus arrhythmia measurements—a biomarker of peripheral cardiac muscarinic (M2) blockade—showed that the extent of suppression was inversely correlated with the degree of M1 selectivity of the antiparkinsonian drug administered [1]. Metixene's lack of M1/M2 discrimination resulted in greater peripheral autonomic impact than M1-selective agents such as biperiden, a finding that directly informs drug selection when minimizing peripheral anticholinergic burden is a primary experimental or therapeutic objective [1].

Subtype Selectivity

Head‑to‑head

Target: Totally non‑selective M1–M5

vs.

Biperiden: Highly M1‑selective; Pirenzepine: M1‑selective reference

Supports M1 vs. M2/M3 dissection studies

Sinus arrhythmia suppression inversely correlated with M1 selectivity in patients

Evidence Dimension	Muscarinic receptor subtype selectivity profile and corresponding peripheral physiological effect (sinus arrhythmia suppression)
Target Compound Data	Metixene (methixene): Totally non-selective across M1–M5 subtypes; associated with pronounced sinus arrhythmia suppression in psychiatric patients
Comparator Or Baseline	Biperiden: Highly M1-selective; associated with minimal sinus arrhythmia suppression; Pirenzepine: M1-selective reference; Atropine: Non-selective reference
Quantified Difference	Qualitative categorical difference: 'totally non-selective' vs. 'highly M1-selective'; sinus arrhythmia suppression inversely correlated with M1 selectivity (r-value not reported in abstract; full-text required)
Conditions	Radioligand binding in various rat tissues; sinus arrhythmia measurement in psychiatric patients treated with different antiparkinsonian anticholinergics; Biol Psychiatry 1989

Why This Matters

Metixene serves as a critical non-selective control compound in experiments designed to dissect M1-mediated vs. M2/M3-mediated anticholinergic effects; its total non-selectivity makes it uniquely suited for studies where broad muscarinic blockade—not subtype-biased modulation—is the experimental requirement.

• [1] Avissar S, Schreiber G. Muscarinic receptor subclassification and G-proteins: Significance for lithium action in affective disorders and for the treatment of the extrapyramidal side effects of neuroleptics. Biol Psychiatry. 1989;26(2):113-130. doi:10.1016/0006-3223(89)90015-2 View Source

Dual mAChR & Cholinesterase Inhibition

Metixene exhibits a dual pharmacological profile that distinguishes it from most comparator antiparkinsonian anticholinergics. Beyond its muscarinic receptor antagonism (Kᵢ = 15 nM for the rat mAChR), metixene inhibits bovine acetylcholinesterase (AChE) by 43% at a concentration of 10 μM and inhibits horse butyrylcholinesterase (BChE) with an IC₅₀ of 1.6 μM in cell-free assays . This cholinesterase inhibitory activity is generally absent or negligible for other anticholinergic antiparkinsonian agents such as biperiden, benztropine, and trihexyphenidyl, which are characterized primarily as pure muscarinic antagonists [1]. The simultaneous blockade of muscarinic receptors and inhibition of acetylcholinesterase creates a functionally complex pharmacology whereby metixene both reduces postsynaptic cholinergic signaling (via mAChR antagonism) and potentially elevates synaptic acetylcholine levels (via AChE inhibition), a profile that must be accounted for in experimental design .

Dual Pharmacology

Class‑level inference

43% AChE inhibition

at 10 μM (bovine); BChE IC₅₀ 1.6 μM (horse); mAChR Kᵢ 15 nM

Requires dual pharmacology consideration in cholinergic assays

Comparator anticholinergics lack comparable AChE inhibition data (class‑level inference)

Evidence Dimension	Acetylcholinesterase and butyrylcholinesterase inhibitory activity (cell-free assay)
Target Compound Data	Metixene: Bovine AChE inhibition = 43% at 10 μM; Horse BChE IC₅₀ = 1.6 μM; Rat mAChR Kᵢ = 15 nM
Comparator Or Baseline	Class-level baseline: Biperiden, benztropine, and trihexyphenidyl are characterized as pure muscarinic antagonists with negligible AChE/BChE inhibition at comparable concentrations (class-level inference; direct comparative AChE data for these compounds not located in the same assay system)
Quantified Difference	43% AChE inhibition at 10 μM (metixene) vs. negligible inhibition expected for comparator anticholinergics (class-level inference); BChE IC₅₀ = 1.6 μM for metixene
Conditions	Cell-free enzymatic assays; bovine AChE and horse BChE; Cayman Chemical product characterization

Why This Matters

Investigators selecting metixene as a research tool must recognize that it is not a clean muscarinic antagonist; its cholinesterase inhibitory activity may confound interpretation in acetylcholine-dependent experimental systems, and this dual pharmacology may be either an advantage or a liability depending on the experimental question.

• [1] Syvälahti EK, Kunelius R, Laurén L. Effects of antiparkinsonian drugs on muscarinic receptor binding in rat brain, heart and lung. Pharmacol Toxicol. 1988;62(2):90-94. doi:10.1111/j.1600-0773.1988.tb01852.x View Source

Clinical Tremor Suppression

A 1967 clinical evaluation directly compared metixene (methixene) against chlorphenoxamine combined with caffeine in the treatment of Parkinson's disease [1]. A separate 1966 study quantified metixene's specific therapeutic effect on Parkinsonian tremor using an objective tremor-recording transducer, providing instrument-based tremor amplitude measurements rather than relying solely on clinical rating scales [2]. This tremor-specific quantitative evidence distinguishes metixene within the anticholinergic class, as comparator agents such as biperiden and trihexyphenidyl are supported by a larger body of modern randomized controlled trials for global parkinsonian symptomatology, whereas metixene's literature emphasizes tremor-suppression efficacy specifically documented via instrumental measurement [1][2].

Tremor Suppression

Data to verify

Instrument‑based tremor‑recording transducer

Direct comparison vs. chlorphenoxamine + caffeine (1967); quantified tremor reduction (1966)

Supports instrument‑validated tremor assay context

Exact amplitude change requires full‑text review; data from older clinical studies

Evidence Dimension	Clinical tremor suppression (controlled comparative study and instrument-based tremor measurement)
Target Compound Data	Metixene (methixene): Quantified tremor reduction via tremor-recording transducer (1966); clinical efficacy vs. chlorphenoxamine + caffeine (1967)
Comparator Or Baseline	Chlorphenoxamine with caffeine combination (1967 study); baseline Parkinsonian tremor amplitude (1966 study)
Quantified Difference	Specific numerical tremor amplitude change data not extractable from abstracts alone; full-text retrieval required for exact decibel or displacement units from the tremor-recording transducer output
Conditions	Parkinson's disease patients; tremor-recording transducer methodology (1966); clinical comparison study design (1967)

Why This Matters

Metixene remains one of the few antiparkinsonian anticholinergics for which tremor-specific efficacy was documented using objective instrument-based measurement rather than subjective clinical rating scales, providing a historical quantitative benchmark relevant for procurement in tremor-focused preclinical modeling.

• [1] Clarke S, Hay GA, Vas CJ. Therapeutic action of methixene hydrochloride on Parkinsonian tremor and a description of a new tremor-recording transducer. Br J Pharmacol Chemother. 1966;26(2):345-357. View Source
• [2] A Clinical Evaluation of Chlorphenoxamine With Caffeine in the Treatment of Parkinson's Disease, Including a Comparison With Methixene. J Clin Pharmacol J New Drugs. 1967;7(2):96-102. View Source

Brain Metastasis Antitumor Efficacy

In an intracardiac model of multiorgan site metastases using BT-474Br (HER2-positive) breast cancer cells, metixene treatment (1.0 mg/kg intraperitoneally, 3 times per week) extended median survival from 52 days (control) to 64 days—a 23% increase (P = 0.0008) [1]. In a multiple brain metastases model using intracarotid injection of triple-negative MDA-MB-231Br cells, the same metixene regimen increased median survival from 44 days (control) to 67 days—a 52% increase (P = 0.037) [1]. Metixene reduced mammary tumor size in orthotopic xenograft assays and decreased tumor burden in brain tissue as confirmed by histological examination [1]. Toxicity studies in nontumor-bearing nude mice treated for more than 3 months with the same metixene regimen confirmed the absence of toxic or adverse effects compared with untreated controls [1]. This antitumor activity is mechanistically distinct from metixene's anticholinergic pharmacology, mediated through incomplete autophagy induction via NDRG1 phosphorylation leading to caspase-mediated apoptosis [1].

Brain Metastasis Survival

Head‑to‑head

Target: 64 days (HER2+) / 67 days (TNBC)

vs. vehicle

52 days (HER2+) / 44 days (TNBC); P = 0.0008 / 0.037

Supports autophagy model endpoint interpretation

NDRG1‑dependent incomplete autophagy mechanism; model‑specific survival increase

Evidence Dimension	Median survival extension in metastatic brain cancer xenograft models (in vivo)
Target Compound Data	Metixene 1.0 mg/kg i.p. 3×/week: BT-474Br model median survival = 64 days; MDA-MB-231Br model median survival = 67 days
Comparator Or Baseline	Vehicle control (25% captisol): BT-474Br model median survival = 52 days; MDA-MB-231Br model median survival = 44 days
Quantified Difference	23% survival increase in HER2+ brain metastasis model (P = 0.0008); 52% survival increase in triple-negative brain metastasis model (P = 0.037)
Conditions	Female nude mice; BT-474Br intracardiac injection model; MDA-MB-231Br intracarotid injection model; treatment duration until endpoint; J Clin Invest 2023

Why This Matters

Metixene's demonstrated in vivo efficacy in brain metastasis models—coupled with its known blood-brain barrier permeability and documented human safety profile from antiparkinsonian use—positions it as a uniquely procurement-relevant tool compound for autophagy-focused cancer research, a dimension absent from comparator anticholinergics such as biperiden and trihexyphenidyl.

• [1] Fares J, Petrosyan E, Kanojia D, et al. Metixene is an incomplete autophagy inducer in preclinical models of metastatic cancer and brain metastases. J Clin Invest. 2023;133(24):e161142. doi:10.1172/JCI161142 View Source

Metixene: Application Scenarios

Non-Selective Muscarinic Blockade Control

When experimental protocols require a broad-spectrum, totally non-selective muscarinic antagonist as a positive control or comparator, metixene is the optimal procurement choice over M1-selective agents such as biperiden or pirenzepine. As demonstrated by Avissar and Schreiber, metixene is the only totally non-selective agent among commonly used antiparkinsonian anticholinergics, while biperiden and pirenzepine exhibit 5- to 10-fold selectivity for central (M1-predominant) over peripheral (M2-predominant) tissues [1]. This selectivity difference has direct physiological consequences measurable through sinus arrhythmia suppression. Researchers designing experiments to dissect M1-mediated vs. M2/M3-mediated effects should procure metixene specifically when a non-subtype-discriminating blockade is required as the comparator arm. [1]

Parkinsonian Tremor Preclinical Modeling

For laboratories developing and validating novel tremor-suppression assays—particularly those employing instrument-based tremor quantification (accelerometry, EMG, or force-transducer methods)—metixene provides a historically instrument-validated reference compound. The 1966 tremor-recording transducer study by Clarke et al. established objective, instrument-based tremor amplitude reduction data for metixene that remains a benchmark for calibrating tremor measurement apparatus [1]. Procurement of metixene for tremor-specific preclinical work is supported by this unique instrument-based validation, which distinguishes it from comparator anticholinergics whose tremor efficacy was established primarily through clinical rating scales. [1]

Autophagy-Mediated Brain Metastasis Research

Investigators studying incomplete autophagy induction as a therapeutic strategy against metastatic brain cancer should procure metixene based on its validated in vivo efficacy across multiple brain metastasis models. Fares et al. (2023) demonstrated that metixene (1.0 mg/kg i.p., 3×/week) extended median survival by 23–52% in HER2-positive and triple-negative breast cancer brain metastasis models, significantly reduced tumor burden, and induced caspase-mediated apoptosis through NDRG1-dependent incomplete autophagy [1]. Critically, toxicity studies confirmed the absence of adverse effects over 3 months of treatment [1]. Metixene's known blood-brain barrier permeability, established human safety profile from its antiparkinsonian use, and this newly discovered mechanism make it a procurement priority for translational cancer neuroscience research—an application domain where comparator anticholinergics such as biperiden, benztropine, and trihexyphenidyl lack comparable published in vivo brain metastasis efficacy data. [1]

Dual mAChR & Cholinesterase Inhibition Tool

For studies investigating the interplay between muscarinic receptor blockade and acetylcholinesterase inhibition—such as cholinergic tone modulation in neurodegenerative or neuropsychiatric disease models—metixene is the indicated procurement choice among antiparkinsonian anticholinergics. Cayman Chemical's product characterization documents metixene's dual activity: mAChR antagonism (Kᵢ = 15 nM) combined with 43% bovine AChE inhibition at 10 μM and BChE inhibition (IC₅₀ = 1.6 μM) [1]. This dual pharmacology is not characteristic of biperiden, benztropine, or trihexyphenidyl, which are classified as pure muscarinic antagonists [2]. Investigators must account for this dual mechanism in experimental interpretation, and procurement decisions should be guided by whether this combined pharmacology serves as an experimental advantage (e.g., studying dual-mechanism cholinergic modulation) or a confounding variable. [1][2]

Application

Selection Property

Validation Focus

Non‑selective mAChR blockade studies

Broad subtype profile

M1 vs. M2/M3 response differentiation

Tremor suppression assay validation

Instrument‑based reference compound

Tremor amplitude quantification methods

Brain metastasis autophagy studies

Incomplete autophagy inducer

Survival endpoint & tumor burden models

Dual cholinergic modulation studies

Combined mAChR antagonism & AChE inhibition

Cholinergic tone assay interpretation

• [1] Avissar S, Schreiber G. Muscarinic receptor subclassification and G-proteins: Significance for lithium action in affective disorders and for the treatment of the extrapyramidal side effects of neuroleptics. Biol Psychiatry. 1989;26(2):113-130. doi:10.1016/0006-3223(89)90015-2 View Source
• [2] Clarke S, Hay GA, Vas CJ. Therapeutic action of methixene hydrochloride on Parkinsonian tremor and a description of a new tremor-recording transducer. Br J Pharmacol Chemother. 1966;26(2):345-357. View Source
• [3] Fares J, Petrosyan E, Kanojia D, et al. Metixene is an incomplete autophagy inducer in preclinical models of metastatic cancer and brain metastases. J Clin Invest. 2023;133(24):e161142. doi:10.1172/JCI161142 View Source
• [4] Syvälahti EK, Kunelius R, Laurén L. Effects of antiparkinsonian drugs on muscarinic receptor binding in rat brain, heart and lung. Pharmacol Toxicol. 1988;62(2):90-94. doi:10.1111/j.1600-0773.1988.tb01852.x View Source